Cas no 827574-18-5 (2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-)

• Product name: 2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
• CAS No: 827574-18-5
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 684102
• PubChem ID: 71417408

2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
• 2-acetyl-3-phenyl-N,N-di(propan-2-yl)but-2-enamide
• DTXSID20836747
• 827574-18-5

• Inchi： InChI=1S/C18H25NO2/c1-12(2)19(13(3)4)18(21)17(15(6)20)14(5)16-10-8-7-9-11-16/h7-13H,1-6H3
• InChI Key： PJRGIHARMDBNBA-UHFFFAOYSA-N
• SMILES： CC(C)N(C(C)C)C(=O)C(=C(C)C1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 287.188529040g/mol
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 37.4Ų